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Compound of Interest

Compound Name:
Methanone, bis[4-(4-

nitrophenoxy)phenyl]-

CAS No.: 114656-41-6

Cat. No.: B11099768

Get Quote

Executive Summary
Bis(nitrophenoxy)benzophenone represents a pivotal "switch" molecule in organic materials

chemistry. While it possesses intrinsic photo-active properties characteristic of the

benzophenone core, its primary industrial value lies in its role as a masked diamine.

Through reduction, it yields 4,4'-bis(4-aminophenoxy)benzophenone (BAPB), a monomer

essential for synthesizing polyimides (PI) that bridge the gap between ultra-high thermal

stability and solution processability. For drug development professionals, the benzophenone

core also serves as a pharmacophore for anti-inflammatory and anti-neoplastic agents, though

this guide focuses primarily on its macromolecular applications.

Chemical Architecture & Synthesis
The synthesis of 4,4'-bis(4-nitrophenoxy)benzophenone relies on Nucleophilic Aromatic

Substitution (
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). This pathway is preferred over direct nitration, which lacks the regioselectivity required for
high-purity polymer precursors.

Structural Isomers
Para-Linkage (4,4'): The most desirable isomer for high-modulus, semi-crystalline polymers.

It maximizes chain packing and thermal stability (

).

Meta-Linkage (3,3'): Introduces "kinks" in the polymer backbone, improving solubility but

often lowering the glass transition temperature.

Synthesis Mechanism ( )
The standard protocol involves the reaction of 4,4'-dihydroxybenzophenone with 1-chloro-4-

nitrobenzene (or the more reactive fluoro-derivative).

Reagents: 4,4'-Dihydroxybenzophenone, 4-Nitrochlorobenzene.

Base: Potassium Carbonate (

) acts as the proton scavenger, forming the phenoxide nucleophile in situ.

Solvent: Aprotic dipolar solvents like DMF (Dimethylformamide) or DMAc

(Dimethylacetamide) are required to solvate the phenoxide and stabilize the Meisenheimer

complex intermediate.

Figure 1: Synthesis Pathway (DOT Visualization)
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Caption: Nucleophilic aromatic substitution pathway yielding the nitro-terminated precursor.
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Functional Transformation: The Reduction Pivot
The nitro-precursor itself is chemically inert regarding polymerization. It must be activated via

reduction to the diamine. This step is critical; incomplete reduction leads to chain termination

during polymerization, drastically reducing molecular weight.

Reduction Protocols
Two primary methodologies are employed in scale-up environments:

Catalytic Hydrogenation (Cleanest):

System:

gas (50-100 psi) over Pd/C (Palladium on Carbon).

Advantage: High yield (>98%), simple workup (filtration of catalyst).

Note: The benzophenone ketone group is generally stable under mild hydrogenation

conditions, but over-reduction to the alcohol (benzhydrol) must be monitored.

Hydrazine Reduction (Laboratory Scale):

System: Hydrazine monohydrate (

) + Pd/C or

.

Advantage: No high-pressure equipment required.

Polymerization Applications
The reduced form, 4,4'-bis(4-aminophenoxy)benzophenone (BAPB), is reacted with aromatic

dianhydrides to form Polyimides.

Key Properties of Derived Polymers
Thermal Stability: The benzophenone moiety provides high thermal resistance (
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).

Processability: The ether linkages (-O-) impart flexibility to the backbone, lowering the melt

viscosity and improving solubility in solvents like NMP compared to rigid rod polymers like

Kapton.

Adhesion: The carbonyl group (>C=O) promotes adhesion to metal substrates via polar

interactions, making these polymers excellent for electronic coatings.

Table 1: Comparative Properties of Derived Polyimides
Dianhydride
Used

Polymer Type Tg (°C)
Solubility
(NMP)

Application

PMDA Rigid >300 Poor High-temp films

BTDA Semi-Rigid ~260 Good
Adhesives,

Coatings

6FDA Fluorinated ~280 Excellent
Optical films,

Membranes

Figure 2: Polymerization Workflow (DOT Visualization)
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Caption: Workflow from nitro-precursor to final polyimide material.

Experimental Protocols
Protocol A: Synthesis of 4,4'-bis(4-
nitrophenoxy)benzophenone
Safety: 4-Nitrochlorobenzene is toxic. Perform in a fume hood.

Charge: In a 500 mL 3-neck flask equipped with a Dean-Stark trap and nitrogen inlet, add:

10.7 g (50 mmol) 4,4'-Dihydroxybenzophenone

16.5 g (105 mmol) 1-Chloro-4-nitrobenzene

15.2 g (110 mmol) Anhydrous Potassium Carbonate (

)
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100 mL DMF (Dimethylformamide)

40 mL Toluene (for azeotropic water removal)

Reflux: Heat to 140-150°C. Water is removed via the toluene azeotrope over 3-4 hours.

Distillation: Distill off the toluene to raise the internal temperature to ~160°C. Stir for 8-12

hours.

Workup: Cool to 80°C and pour into 500 mL of vigorously stirred water/methanol (1:1).

Purification: Filter the yellow precipitate. Recrystallize from Glacial Acetic Acid or

DMF/Ethanol.

Target Yield: ~85-90%

Appearance: Light yellow needles.

Protocol B: Reduction to BAPB
Charge: 10 g of Nitro-precursor, 0.5 g 10% Pd/C, and 150 mL DMAc in a hydrogenation

vessel.

Reaction: Pressurize with

(50 psi) at 80°C for 6 hours.

Filtration: Filter hot through Celite to remove catalyst.

Isolation: Pour filtrate into water. Collect white/off-white precipitate.

Validation: Check melting point (approx. 150-153°C for BAPB).

Biomedical & Pharmacological Note
While primarily a polymer precursor, the benzophenone scaffold is bioactive. Researchers in

drug discovery should note:

Anti-inflammatory: Benzophenone derivatives inhibit cyclooxygenase (COX) enzymes.[1]
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UV Protection: The conjugated ketone system absorbs UV-A/UV-B, making these derivatives

useful in biocompatible UV-shielding coatings for medical devices.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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